5-({2-[(2-chlorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one

• Molecular Formula: C21H18ClN3O2
• Molecular Weight: 379.8 g/mol
• IUPAC Name: 5-[[2-[(2-chlorophenyl)methoxy]phenyl]methylamino]-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C21H18ClN3O2/c22-17-7-3-1-6-15(17)13-27-20-8-4-2-5-14(20)12-23-16-9-10-18-19(11-16)25-21(26)24-18/h1-11,23H,12-13H2,(H2,24,25,26)
• InChI Key: MICKUTSGRGWCQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=CC3=C(C=C2)NC(=O)N3)OCC4=CC=CC=C4Cl

Description

5-({2-[(2-chlorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one is a complex organic compound with a unique structure that includes a benzimidazole core, chlorobenzyl, and oxybenzyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-({2-[(2-chlorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one typically involves multiple steps, starting with the preparation of the benzimidazole core. This can be achieved through the condensation of o-phenylenediamine with formic acid or its derivatives. The chlorobenzyl and oxybenzyl groups are then introduced through nucleophilic substitution reactions, often using reagents such as sodium hydride (NaH) or potassium carbonate (K2CO3) in aprotic solvents like dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

5-({2-[(2-chlorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of corresponding benzimidazole derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of palladium on carbon (Pd/C) to yield reduced benzimidazole compounds.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the benzimidazole core, using reagents like sodium azide (NaN3) or lithium aluminum hydride (LiAlH4).

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, acidic or basic conditions.

Reduction: H2, Pd/C, ethanol or methanol as solvents.

Substitution: NaN3, LiAlH4, DMF or tetrahydrofuran (THF) as solvents.

Major Products

The major products formed from these reactions include various benzimidazole derivatives with altered functional groups, which can exhibit different chemical and biological properties.

Scientific Research Applications

5-({2-[(2-chlorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-({2-[(2-chlorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• **5-({2-[(2-chlorobenzyl)oxy]benzyl}amino)-2-(4-morpholinyl)benzoic acid
• **2-({5-Bromo-2-[(2-chlorobenzyl)oxy]benzyl}amino)ethanol
• **5-CHLORO-2- ( (2-CHLOROBENZYL)OXY)BENZOIC ACID

Uniqueness

Compared to similar compounds, 5-({2-[(2-chlorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one stands out due to its unique combination of functional groups and its potential for diverse applications in scientific research. Its structure allows for various chemical modifications, making it a versatile compound for developing new molecules with specific properties.